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Compound of Interest

Compound Name: BMS-960

Cat. No.: B15136300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the experimental results for BMS-986104, a

selective sphingosine-1-phosphate receptor 1 (S1P1) modulator, benchmarked against other

relevant compounds in its class. The data presented is intended to facilitate an objective

assessment of its preclinical performance and reproducibility.

Quantitative Performance Data
The following table summarizes the in vitro functional activity of BMS-986104's active

phosphate metabolite (BMS-986104-P) in comparison to the active phosphate of Fingolimod

(Fingolimod-P), a well-established S1P receptor modulator.[1][2][3][4]

Compound
GTPγS Binding
(EC50, nM)

pERK (EC50, nM)
S1P1
Internalization
(EC50, nM)

BMS-986104-P 0.24 240 1.1

Fingolimod-P 0.22 0.23 0.13

Note: Lower EC50 values indicate higher potency.
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To contextualize the experimental data, the following diagrams illustrate the S1P1 receptor

signaling pathway and a typical experimental workflow for assessing compound activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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